XRD-0394

• Molecular Formula: C26H30FN5O4S
• Molecular Weight: 527.6 g/mol
• InChI: InChI=1S/C26H30FN5O4S/c1-15(2)28-8-9-36-24-21(31-37(4,34)35)10-16(13-30-24)17-11-18-20(12-19(17)27)29-14-22-23(18)26(6-5-7-26)25(33)32(22)3/h10-15,28,31H,5-9H2,1-4H3
• InChIKey: DFPIFDHNNWOIDD-UHFFFAOYSA-N

XRD-0394 Dual ATM/DNA-PKcs Inhibitor

XRD-0394 (CAS 2595308-10-2) is a novel, orally bioavailable, small molecule dual inhibitor of the DNA damage response (DDR) kinases ataxia telangiectasia mutated (ATM) and DNA-dependent protein kinase catalytic subunit (DNA-PKcs) [1]. It is a synthetic organic compound belonging to the class of DDR kinase inhibitors, currently in early clinical development (Phase Ia completed; NCT05002140) as a radiosensitizing adjunct for cancer radiotherapy [2]. XRD-0394 exhibits potent biochemical inhibition with IC₅₀ values of 0.39 nM for ATM and 0.89 nM for DNA-PKcs and demonstrates selectivity over other PIKK and PI3K family members .

Dual ATM/DNA-PKcs pathway inhibition study fit

DDR pathway deconvolution research context

Radiosensitization assay context

Oral bioavailability research context

• [1] Gilmer TM, Lai CH, Guo K, Deland K, Ashcraft KA, Stewart AE, Wang Y, Fu J, Wood KC, Kirsch DG, Kastan MB. A novel dual ATM/DNA-PK inhibitor, XRD-0394, potently radiosensitizes and potentiates PARP and topoisomerase I inhibitors. Mol Cancer Ther. 2024 Apr 8;23(6):751-765. doi: 10.1158/1535-7163.MCT-23-0890. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. XRD-0394 Ligand Page (Ligand ID: 13457). Accessed 2026. View Source

Why Single-Target Inhibitors Cannot Replace XRD-0394

In-class DDR kinase inhibitors cannot be simply interchanged with XRD-0394 due to its dual-target inhibition profile and distinctive selectivity fingerprint. Single-target ATM inhibitors (e.g., KU-55933, IC₅₀ = 12.9 nM for ATM; >2000 nM for DNA-PK) and single-target DNA-PKcs inhibitors (e.g., AZD7648) lack simultaneous engagement of both ATM and DNA-PKcs—a property that has theoretical advantages for overcoming intrinsic or acquired resistance and for enhancing radiation-induced tumor cell kill compared to inhibition of either kinase alone [1]. Furthermore, XRD-0394's selectivity profile over other PIKK family members (e.g., >100-fold selectivity over ATR and mTOR) fundamentally differs from other dual or pan-PIKK inhibitors, directly impacting off-target toxicity risk and experimental interpretability in DDR pathway research. The quantitative evidence below establishes XRD-0394's differentiated position.

Dual-target engagement Single-target ATM or DNA-PKcs inhibitors may not simultaneously block both HR and NHEJ repair pathways, leaving compensatory repair intact.

Selectivity fingerprint XRD-0394's selectivity over related PIKK kinases differs from single-target and pan-PIKK agents, potentially shifting off-target kinase interpretation.

Mechanistic interpretation Incomplete pathway blockade by single-target inhibitors may confound DDR model endpoints and adaptive resistance readouts.

• [1] NFDI4DS / UHH-SEMS. Dual ATM/DNA-PK Inhibition: Theoretical Advantages over Single-Target Compounds. 2024. View Source

XRD-0394 Comparative Evidence

Dual ATM/DNA-PKcs Potency vs. KU-55933

XRD-0394 is a potent dual inhibitor of both ATM and DNA-PKcs, whereas KU-55933 is a single-target ATM inhibitor with negligible DNA-PKcs activity. The biochemical IC₅₀ values demonstrate that XRD-0394 inhibits ATM with approximately 33-fold greater potency than KU-55933 (0.39 nM vs. 12.9 nM) and concurrently inhibits DNA-PKcs with an IC₅₀ of 0.89 nM, while KU-55933's DNA-PKcs IC₅₀ exceeds 2000 nM .

Dual ATM/DNA-PKcs Potency vs. KU-55933

Cross-study comparable

ATM IC₅₀ 0.39 nM, DNA-PKcs IC₅₀ 0.89 nM vs. KU-55933 ATM 12.9 nM, DNA-PKcs >2000 nM

Supports dual-pathway blockade study context

Cell-free kinase assay context

Evidence Dimension	Biochemical IC₅₀ (nM)
Target Compound Data	ATM IC₅₀ = 0.39 nM; DNA-PKcs IC₅₀ = 0.89 nM
Comparator Or Baseline	KU-55933: ATM IC₅₀ = 12.9 nM; DNA-PKcs IC₅₀ > 2000 nM
Quantified Difference	XRD-0394 is ~33-fold more potent at ATM and >2,200-fold more potent at DNA-PKcs
Conditions	In vitro cell-free kinase assay

Why This Matters

This dual sub-nanomolar potency enables simultaneous blockade of both major DSB repair pathways (HR and NHEJ) at clinically achievable concentrations, a feature not achievable with single-target ATM inhibitors.

Kinase Selectivity Against PIKK Family

XRD-0394 exhibits a well-defined selectivity window against structurally related PIKK and PI3K family kinases. Quantitative selectivity ratios derived from biochemical profiling show that XRD-0394 is >100-fold selective for ATM and DNA-PK over mTOR, PI3Kβ, ATR, and SMG-1, >40-fold selective over PI3Kγ and PI3Kδ, and 14-fold selective over PI3Kα . In contrast, the single-target ATM inhibitor KU-55933 displays IC₅₀ values of 9,300 nM for mTOR and 16,600 nM for PI3K, corresponding to selectivity windows of ~720-fold and ~1,287-fold respectively —a substantially different selectivity fingerprint.

Kinase Selectivity vs. PIKK Family

Cross-study comparable

>100-fold over ATR, mTOR, SMG-1, PI3Kβ; >40-fold over PI3Kγ/δ; 14-fold over PI3Kα

Supports DDR pathway deconvolution interpretation

Biochemical kinase panel screening

Evidence Dimension	Selectivity ratio (IC₅₀_off-target / IC₅₀_on-target)
Target Compound Data	>100-fold (vs. mTOR, PI3Kβ, ATR, SMG-1); >40-fold (vs. PI3Kγ, PI3Kδ); 14-fold (vs. PI3Kα)
Comparator Or Baseline	KU-55933: ~720-fold vs. mTOR; ~1,287-fold vs. PI3K; >7,750-fold vs. ATR
Quantified Difference	XRD-0394's selectivity profile is defined by >100-fold separation from key PIKK members; KU-55933 exhibits substantially larger absolute selectivity ratios due to its weaker off-target potency
Conditions	Biochemical kinase panel screening

Why This Matters

A defined and published selectivity profile is essential for deconvoluting DDR pathway contributions and for minimizing confounding off-target effects in cellular and in vivo experimental systems.

Radiosensitization vs. RP3500

In a direct head-to-head comparison, XRD-0394 demonstrated both significantly greater radiosensitization and less cellular toxicity in the absence of ionizing radiation (IR) when compared to the specific ATR inhibitor RP3500 . This represents a quantifiable differentiation in therapeutic window—enhanced radiosensitization combined with reduced basal cytotoxicity is a critical parameter for clinical radiosensitizer development and for experimental protocols requiring selective radiation-dependent cell kill without confounding single-agent toxicity.

Radiosensitization vs. RP3500

Direct head-to-head comparison

Reported greater radiosensitization and lower basal cytotoxicity

Supports radiation combination study context

Cell-line model context, specific values not disclosed

Evidence Dimension	Radiosensitization efficacy and basal cytotoxicity
Target Compound Data	Significantly greater radiosensitization; less cellular toxicity in the absence of IR
Comparator Or Baseline	RP3500 (specific ATR inhibitor)
Quantified Difference	Qualitatively significant (specific numerical values not disclosed in public abstract/summary; source notes 'significantly greater' and 'less' based on direct comparison)
Conditions	Human tumor cell lines; with and without ionizing radiation exposure

Why This Matters

This direct comparison establishes that XRD-0394 provides a more favorable radiosensitization-to-toxicity ratio than an ATR inhibitor, supporting its selection for radiation combination studies where minimizing off-target basal toxicity is paramount.

PARP Inhibitor Synergy in BRCA-Deficient Models

In cells lacking BRCA1/2 (homologous recombination-deficient background), XRD-0394 demonstrates single-agent cytotoxic activity and exhibits synergy in combination with PARP inhibitors [1] [2]. This property differentiates XRD-0394 from single-target ATM or DNA-PKcs inhibitors that may not elicit the same degree of synthetic lethality or PARP inhibitor potentiation in HR-deficient contexts due to incomplete blockade of compensatory repair pathways.

PARP Inhibitor Synergy in BRCA-Deficient Models

Class-level inference

Single-agent activity and synergy with PARP inhibitors reported

Supports synthetic lethality research interpretation

BRCA1/2-deficient cell models

Evidence Dimension	In vitro single-agent activity and synergy with PARP inhibitors in BRCA1/2-null cells
Target Compound Data	Single-agent activity observed; synergy with PARP inhibitors observed
Comparator Or Baseline	Single-target ATM inhibitors or DNA-PKcs inhibitors (class-level comparator)
Quantified Difference	Qualitatively observed; specific synergy scores not publicly disclosed in abstract/summary
Conditions	BRCA1/2-deficient human tumor cell lines; in vitro combination treatment

Why This Matters

This supports the rational selection of XRD-0394 for research on overcoming PARP inhibitor resistance, targeting HR-deficient tumors, and exploring combination strategies beyond standard radiosensitization.

• [1] Gilmer TM, Lai CH, Guo K, Deland K, Ashcraft KA, Stewart AE, Wang Y, Fu J, Wood KC, Kirsch DG, Kastan MB. A novel dual ATM/DNA-PK inhibitor, XRD-0394, potently radiosensitizes and potentiates PARP and topoisomerase I inhibitors. Mol Cancer Ther. 2024 Apr 8;23(6):751-765. doi: 10.1158/1535-7163.MCT-23-0890. View Source
• [2] Scholars@Duke. Data from A Novel Dual ATM/DNA-PK Inhibitor, XRD-0394, Potently Radiosensitizes and Potentiates PARP and Topoisomerase I Inhibitors. 2024. View Source

XRD-0394 Research Applications

Dual ATM/DNA-PKcs Blockade in DSB Repair

XRD-0394 is the optimal selection for experiments requiring simultaneous inhibition of both major DNA double-strand break repair pathways—homologous recombination (HR, via ATM) and non-homologous end joining (NHEJ, via DNA-PKcs). Its sub-nanomolar dual IC₅₀ values (ATM: 0.39 nM; DNA-PKcs: 0.89 nM) enable complete pathway suppression at low concentrations, whereas single-target inhibitors (e.g., KU-55933 for ATM alone, AZD7648 for DNA-PKcs alone) leave compensatory repair mechanisms intact, potentially confounding mechanistic interpretations.

Radiosensitization with Low Basal Cytotoxicity

For experiments where minimizing single-agent toxicity in unirradiated control conditions is critical, XRD-0394 offers a differentiated advantage. Direct head-to-head comparison against the ATR inhibitor RP3500 demonstrates that XRD-0394 provides greater radiosensitization while exhibiting less cellular toxicity in the absence of ionizing radiation . This property makes XRD-0394 particularly suitable for radiation combination protocols where preserving normal cell viability in non-irradiated conditions is essential for data interpretability and translational relevance.

PARP Inhibitor Combinations in BRCA-Deficient Models

Researchers investigating synthetic lethality or PARP inhibitor sensitization in homologous recombination-deficient contexts should consider XRD-0394 over single-target DDR kinase inhibitors. XRD-0394 demonstrates single-agent activity and synergy with PARP inhibitors specifically in cells lacking BRCA1/2 [1], supporting its application in studies of PARP inhibitor resistance mechanisms, HR-deficient tumor biology, and the development of novel combination regimens for cancers with DDR pathway defects.

Translational Radiosensitizer with Oral Bioavailability

XRD-0394 is a clinically advanced, orally bioavailable dual ATM/DNA-PKcs inhibitor with a completed Phase Ia clinical trial (NCT05002140) in combination with palliative radiotherapy [2]. For academic or industrial research programs seeking a radiosensitizing DDR inhibitor with established clinical precedence, defined pharmacokinetic properties, and a published selectivity profile, XRD-0394 represents a rational procurement choice over less clinically characterized tool compounds or single-target alternatives lacking clinical validation.

Application

Selection Property

Validation Focus

Dual DSB repair pathway inhibition studies

Dual ATM/DNA-PKcs inhibition profile

Pathway-specific blockade confirmation

Radiation combination study context

Radiosensitization and basal cytotoxicity profile

Radiation-dependent cell kill vs. single-agent toxicity

Synthetic lethality / PARP inhibitor combination studies

BRCA-deficiency context activity

Synergy and single-agent activity confirmation

DDR-targeted radiosensitizer research

Oral bioavailability and Phase I clinical context

Exposure-model and radiosensitization endpoint review

• [1] Gilmer TM, Lai CH, Guo K, Deland K, Ashcraft KA, Stewart AE, Wang Y, Fu J, Wood KC, Kirsch DG, Kastan MB. A novel dual ATM/DNA-PK inhibitor, XRD-0394, potently radiosensitizes and potentiates PARP and topoisomerase I inhibitors. Mol Cancer Ther. 2024 Apr 8;23(6):751-765. doi: 10.1158/1535-7163.MCT-23-0890. View Source
• [2] ClinicalTrials.gov. NCT05002140: Trial of XRD-0394, a Kinase Inhibitor, in Combination With Palliative Radiotherapy in Advanced Cancer Patients. View Source